Cas no 2000443-07-0 (2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid)

• Product name: 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 2000443-07-0
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5941549
• PubChem ID: 165791000

2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• 2000443-07-0
• EN300-1124003

• Inchi： 1S/C8H14N4O2/c1-4(7(9)8(13)14)12-6(3)10-5(2)11-12/h4,7H,9H2,1-3H3,(H,13,14)
• InChI Key： KVKVZDKCENNIHE-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C(C)=NC(C)=N1)N)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid

Comprehensive Overview of 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2000443-07-0)

The compound 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2000443-07-0) is a specialized amino acid derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazole ring, makes it a valuable building block for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways. The presence of both amino and carboxylic acid functional groups allows for versatile chemical modifications, enabling the creation of novel analogs with tailored properties.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum bioactivity. 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid stands out as a promising candidate for addressing challenges in medicinal chemistry and biotechnology. Its molecular framework is often explored in the context of drug design, particularly for diseases where traditional therapies have shown limitations. The compound's ability to interact with biological targets, such as receptors and enzymes, has made it a focal point in studies related to neurodegenerative disorders and metabolic syndromes.

The synthesis of 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for research applications. Given the growing emphasis on green chemistry, efforts are underway to develop more sustainable synthetic routes for this and related triazole derivatives.

From a commercial perspective, CAS No. 2000443-07-0 is increasingly listed in catalogs of fine chemicals and research reagents. Suppliers highlight its role in high-throughput screening and combinatorial chemistry, where it serves as a key intermediate. The compound's stability under various pH conditions further enhances its utility in in vitro and in vivo studies. As the scientific community continues to explore its potential, 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid is expected to play a pivotal role in the development of next-generation therapeutics.

One of the most frequently asked questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that its triazole moiety may interact with specific protein domains, influencing cellular signaling pathways. This has sparked interest in its application for precision medicine, where tailored treatments are designed based on individual genetic profiles. Additionally, its potential as a bioisostere for natural amino acids opens doors for innovative approaches in peptide engineering.

Another area of exploration is the compound's role in agrochemical research. While not a primary focus, its structural features align with those of compounds used in plant growth regulation and pest resistance. This dual applicability in pharmaceuticals and agriculture underscores its versatility and broad appeal. Researchers are also investigating its compatibility with nanocarrier systems, which could enhance its delivery and efficacy in therapeutic applications.

In summary, 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 2000443-07-0) represents a compelling area of study at the intersection of chemistry, biology, and medicine. Its multifaceted properties and potential applications make it a subject of ongoing research, with findings likely to influence future innovations in drug development and biotechnology. As scientific advancements continue, this compound is poised to contribute significantly to addressing some of the most pressing challenges in human health and beyond.